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Compound of Interest

Compound Name:
2-(4-Bromo-2-

methylphenoxy)acetic acid

CAS No.: 6956-82-7

Cat. No.: B1266749

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7]
2-(4-Bromo-2-methylphenoxy)acetic acid (CAS: 1878-91-7) is a bifunctional phenoxyacetic

acid derivative. Its structural homology to the herbicide MCPA (2-methyl-4-chlorophenoxyacetic

acid) and the natural auxin Indole-3-acetic acid (IAA) dictates its primary biological utility as a

synthetic auxin mimic. Simultaneously, the presence of an aryl bromide and a carboxylic acid

makes it a high-value scaffold for fragment-based drug discovery (FBDD), particularly in the

synthesis of PPAR agonists and CRTH2 antagonists.

This guide provides validated protocols for the analytical characterization, biological

assessment (auxin activity), and synthetic diversification of this compound.
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Property Value / Description

Molecular Formula C₉H₉BrO₃

Molecular Weight 245.07 g/mol

pKa (Predicted) ~3.1 – 3.2 (Carboxylic acid)

LogP (Predicted) ~2.6 (Moderate Lipophilicity)

Solubility
Low in water (acid form); Soluble in DMSO,

MeOH, and aqueous alkali (pH > 8).[1]

Key Handles

4-Bromo: Aryl halide for Pd-catalyzed cross-

coupling.Carboxylic Acid: H-bond

donor/acceptor; amide coupling site.2-Methyl:

Provides ortho-steric bulk, influencing receptor

conformation.

Experimental Workflow Visualization
The following diagram illustrates the dual-track utility of this compound: Track A (Biological

Characterization) and Track B (Synthetic Diversification).
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Track A: Biological (Auxin Mimicry)

Track B: Synthetic Scaffold
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Figure 1: Dual-track experimental workflow. Track A exploits the compound's intrinsic biology;

Track B utilizes its functional groups for chemical library expansion.

Module 1: Analytical Quality Control (QC)
Before biological or synthetic use, the integrity of the aryl-ether bond and the absence of

debrominated impurities must be confirmed.

Protocol 1.1: HPLC-UV Purity Assessment
Rationale: The carboxylic acid moiety can cause peak tailing on standard C18 columns. An

acidic mobile phase is strictly required to suppress ionization (keeping the acid protonated) and

sharpen the peak.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 µm.

Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
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Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 280 nm (aromatic ring) and 254 nm.

Acceptance Criteria: Purity >98% by area integration.

Self-Validating Step: Inject a blank (DMSO) before the sample. If "ghost peaks" appear, wash

the column with 100% MeOH to remove lipophilic carryover common with halogenated

aromatics.

Module 2: Biological Characterization (Auxin
Mimicry)
Scientific Basis: Phenoxyacetic acids act as structural mimics of Indole-3-acetic acid (IAA). The

carboxylate group binds the polar pocket of the TIR1 receptor, while the halogenated aromatic

ring occupies the hydrophobic niche. The 2-methyl group in this specific compound is critical; in

analogous herbicides (MCPA), this ortho-substitution restricts rotation, locking the molecule in a

bioactive conformation while retarding metabolic degradation by the plant.

Protocol 2.1: Arabidopsis thaliana Root Growth
Inhibition Assay
This assay quantifies the compound's potency as an auxin agonist. High potency results in

severe inhibition of primary root elongation due to supra-optimal signaling.

Materials:

Arabidopsis thaliana seeds (Col-0 wild type).

0.5x Murashige and Skoog (MS) medium + 1% sucrose + 0.8% agar.

Square petri dishes (120mm).

Method:
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Stock Preparation: Dissolve 2-(4-Bromo-2-methylphenoxy)acetic acid in 100% DMSO to

100 mM.

Plate Pouring: Supplement molten MS agar with the compound to final concentrations: 0

(DMSO control), 10 nM, 100 nM, 1 µM, 10 µM.

Positive Control: 2,4-D or IAA at identical concentrations.

Stratification: Surface sterilize seeds, plate them, and stratify at 4°C for 2 days (synchronizes

germination).

Growth: Place plates vertically in a growth chamber (22°C, 16h light/8h dark).

Data Collection: After 7 days, scan plates and measure primary root length using ImageJ.

Expected Results & Interpretation:

Low Conc (10-100 nM): Slight root inhibition or ectopic root hair formation.

High Conc (>1 µM): Significant inhibition of primary root length (>50% reduction vs control)

and swelling of the root tip (classic auxin overdose phenotype).

Note: If the 4-Bromo analog is less potent than the 4-Chloro analog (MCPA), it suggests the

larger Bromine atom faces steric clashes within the TIR1 binding pocket.

Module 3: Synthetic Utility (Scaffold Derivatization)
Scientific Basis: The 4-position bromine is an excellent handle for Palladium-catalyzed cross-

coupling. However, the 2-methyl group exerts ortho-steric hindrance, which can slow down the

oxidative addition step or interfere with bulky ligands. Therefore, "standard" Suzuki conditions

(e.g., Pd(PPh₃)₄) may fail. We utilize a high-activity catalyst system (SPhos or Pd(dppf)) to

overcome this.

Protocol 3.1: Suzuki-Miyaura Cross-Coupling
Objective: To couple an aryl boronic acid to the 4-position, creating a biaryl ether scaffold.

Reaction Scheme: R-Br + Ar-B(OH)₂ → [Pd(dppf)Cl₂, K₂CO₃] → R-Ar
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Reagents:

Substrate: 2-(4-Bromo-2-methylphenoxy)acetic acid (1.0 equiv).

Coupling Partner: Phenylboronic acid (1.2 equiv).

Catalyst: Pd(dppf)Cl₂·DCM complex (0.05 equiv) — Chosen for resistance to oxidation and

steric tolerance.

Base: K₂CO₃ (3.0 equiv).

Solvent: 1,4-Dioxane / Water (4:1 ratio).

Step-by-Step:

Degassing: In a microwave vial, combine the substrate, boronic acid, and base. Add

solvents.[2] Sparge with Argon for 5 minutes (Critical: Oxygen kills the active Pd(0) species).

Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of Argon. Cap immediately.

Reaction: Heat to 80°C for 4–12 hours.

Validation: Monitor by TLC (Mobile phase: 5% MeOH in DCM). The starting material (Rf

~0.4) should disappear; the biaryl product will likely be more polar due to the extra

aromatic ring/functional groups or less polar if the acid is masked. Note: The free acid may

streak on TLC; adding a drop of acetic acid to the eluent helps.

Workup: Acidify to pH 3 with 1N HCl (to ensure the product is in the COOH form), extract

with Ethyl Acetate (x3).

Purification: Silica gel chromatography (DCM -> MeOH gradient).

Safety & Handling (GHS Standards)
Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).[3][4]
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Specific Precaution: Halogenated phenoxy acids can be transdermal toxins. Wear nitrile

gloves and long sleeves.

Waste Disposal: Collect all aqueous waste from the Suzuki coupling (containing Palladium

and Boron) in a dedicated heavy metal waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

